Cas no 2229137-96-4 (tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229137-96-4
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6093706
• PubChem ID: 165641600
• Update Time: 2025-05-21

tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229137-96-4
• EN300-1871002

• Inchi： 1S/C15H20FNO4/c1-14(2,3)21-13(20)17(5)15(4,9-18)11-8-10(16)6-7-12(11)19/h6-9,19H,1-5H3
• InChI Key： CDZYEBNFMVGUOY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C=O)(C)N(C)C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, identified by the CAS number 2229137-96-4, is a highly specialized organic compound with significant applications in various fields, particularly in the realm of agrochemicals and pharmaceuticals. This compound is characterized by its unique chemical structure, which incorporates a tert-butyl group, a carbamate functional group, and a substituted phenolic moiety. The presence of these functional groups contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the development of novel herbicides and fungicides. The tert-butyl group enhances the compound's stability and lipophilicity, making it more effective in targeting specific enzymes or receptors in plants and pathogens. Additionally, the 5-fluoro substitution on the phenolic ring introduces electronic effects that further modulate its biological activity. This makes the compound a promising candidate for use in sustainable agricultural practices.

The synthesis of tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a multi-step process that typically begins with the preparation of intermediate compounds such as hydroxamic acids or esters. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the final product meets stringent quality control standards. The use of advanced catalysts and reaction conditions has also been reported to improve the efficiency of this synthesis process.

In terms of application, this compound has shown remarkable efficacy in controlling a wide range of plant pathogens, including fungi and bacteria. Its ability to inhibit key enzymes involved in pathogenicity has been extensively studied using techniques such as X-ray crystallography and molecular docking simulations. These studies have provided valuable insights into the mechanism of action of the compound, paving the way for its development into a commercial product.

The environmental impact of tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate has also been a focus of recent research efforts. Studies conducted under controlled laboratory conditions have demonstrated that the compound degrades efficiently under aerobic conditions, reducing its potential to accumulate in soil or water systems. This biodegradability is a critical factor in ensuring that its use does not pose long-term risks to ecosystems.

Furthermore, the compound's safety profile has been evaluated through acute and chronic toxicity studies in various model organisms. Results indicate that it exhibits low toxicity at recommended application rates, which aligns with global safety standards for agrochemicals. These findings underscore its potential as a safe and effective alternative to traditional chemical agents.

In conclusion, tert-butyl N-2-(5-fluoro-2-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in the field of chemical synthesis and application. Its unique chemical properties, combined with its favorable environmental and safety profiles, make it an invaluable tool for addressing challenges in agriculture and medicine. As research continues to uncover new applications for this compound, its role in promoting sustainable development is expected to grow significantly.